Cas no 2171263-70-8 ((2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid
• CAS No: 2171263-70-8
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 5777608
• PubChem ID: 165513631
• Update Time: 2025-05-23

(2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171263-70-8
• EN300-1505202
• (2S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-hydroxypropanoic acid
• (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid

• Inchi： 1S/C25H22N2O6/c28-22(24(30)31)13-26-23(29)15-6-5-7-16(12-15)27-25(32)33-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22,28H,13-14H2,(H,26,29)(H,27,32)(H,30,31)/t22-/m0/s1
• InChI Key： QKSCYKBZVLKKJG-QFIPXVFZSA-N
• SMILES： O(C(NC1C=CC=C(C(NC[C@@H](C(=O)O)O)=O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid

(2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic Acid

The compound (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid (CAS No: 2171263-70-8) is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenylformamido moiety, and a hydroxyl group attached to a propanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in solid-phase synthesis by temporarily blocking the amine functionality of amino acids during the synthesis process.

Recent advancements in peptide chemistry have highlighted the importance of this compound in the development of bioactive peptides and proteins. The phenylformamido group within its structure contributes to its unique reactivity and selectivity, making it an ideal candidate for use in peptide coupling reactions. Additionally, the hydroxyl group at the second carbon position introduces stereochemical complexity, which is essential for mimicking the natural stereochemistry of amino acids found in biological systems.

One of the most notable applications of this compound is its role in the synthesis of protected amino acids, which are fundamental building blocks in peptide synthesis. The Fmoc group provides excellent protection under mild conditions, ensuring high yields and purity during the synthesis process. Furthermore, the compound's structure allows for precise control over the stereochemistry of the resulting peptides, which is critical for their biological activity.

Recent studies have also explored the use of this compound in drug delivery systems and as a component in bioconjugate chemistry. Its ability to form stable amide bonds with other biomolecules makes it a valuable tool in the development of targeted drug delivery systems and diagnostic agents. The fluorenylmethoxycarbonyl (Fmoc) group has been shown to enhance the stability and solubility of these compounds, further expanding their potential applications in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of fluorenylmethyloxycarbonyl chloride as a reagent ensures efficient protection of the amine functionality while maintaining the integrity of the hydroxyl group. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesizers have been employed to optimize the production process, resulting in higher yields and improved purity.

The stereochemical properties of this compound have also been extensively studied, with researchers focusing on its role in enantioselective peptide synthesis. The (2S) configuration at the hydroxyl-bearing carbon ensures that the resulting peptides maintain their natural stereochemistry, which is essential for their biological function. This has led to its widespread use in the production of chiral amino acids for pharmaceutical applications.

In conclusion, (2S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid (CAS No: 2171263-70-8) is a versatile compound with significant implications in peptide chemistry, drug delivery, and medicinal research. Its unique structure and functional groups make it an invaluable tool for scientists working on complex biomolecular systems.